Cas no 2248187-06-4 ((2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol)
(2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2248187-06-4
- EN300-6507154
- (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol
-
- Inchi: 1S/C7H14F2O/c1-5(4-10)7(2,3)6(8)9/h5-6,10H,4H2,1-3H3/t5-/m0/s1
- InChI Key: ZIUKMQWWDACABI-YFKPBYRVSA-N
- SMILES: FC(C(C)(C)[C@@H](C)CO)F
Computed Properties
- Exact Mass: 152.10127139g/mol
- Monoisotopic Mass: 152.10127139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
(2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6507154-0.05g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 0.05g |
$2131.0 | 2025-03-14 | |
| Enamine | EN300-6507154-0.1g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 0.1g |
$2232.0 | 2025-03-14 | |
| Enamine | EN300-6507154-0.25g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 0.25g |
$2333.0 | 2025-03-14 | |
| Enamine | EN300-6507154-0.5g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 0.5g |
$2435.0 | 2025-03-14 | |
| Enamine | EN300-6507154-1.0g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 1.0g |
$2537.0 | 2025-03-14 | |
| Enamine | EN300-6507154-2.5g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 2.5g |
$4973.0 | 2025-03-14 | |
| Enamine | EN300-6507154-5.0g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 5.0g |
$7358.0 | 2025-03-14 | |
| Enamine | EN300-6507154-10.0g |
(2R)-4,4-difluoro-2,3,3-trimethylbutan-1-ol |
2248187-06-4 | 95.0% | 10.0g |
$10911.0 | 2025-03-14 |
(2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol
Comprehensive Overview of (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248187-06-4): Properties, Applications, and Industry Insights
The compound (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248187-06-4) is a fluorinated chiral alcohol with significant potential in pharmaceutical and specialty chemical applications. Its unique stereochemistry and fluorine substitution make it a valuable intermediate for drug discovery, agrochemicals, and advanced material synthesis. As the demand for fluorinated building blocks grows, this compound has garnered attention for its role in optimizing bioavailability and metabolic stability in active ingredients.
Recent trends highlight the importance of chiral synthesis and green chemistry in industrial processes. Researchers are increasingly exploring (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol as a key component in asymmetric catalysis and enantioselective reactions. Its lipophilicity and hydrogen-bonding capacity align with modern drug design principles, addressing challenges like target selectivity and ADME optimization—topics frequently searched in AI-driven pharmaceutical databases.
The structural features of this compound include a stereogenic center at the C-2 position and two geminal difluoro groups, which enhance its electronic properties. These attributes are critical for applications in protease inhibitors and kinase modulators, areas of high interest in oncology and antiviral research. Analytical techniques such as HPLC chiral separation and 19F NMR are commonly employed to characterize its purity and enantiomeric excess, ensuring compliance with stringent regulatory standards.
From an industrial perspective, scalability and cost-effective synthesis of CAS 2248187-06-4 remain focal points. Innovations in continuous flow chemistry and biocatalysis have been explored to improve yield and reduce waste, aligning with the sustainable chemistry movement. Suppliers often highlight its stability under inert conditions, making it suitable for global logistics and long-term storage—a practical consideration for multinational R&D teams.
Emerging discussions in scientific forums also link fluorinated compounds like (2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol to PET imaging and radiopharmaceuticals, though its primary use remains non-radioactive. The compound’s compatibility with late-stage fluorination techniques further expands its utility in modular drug development pipelines, a hot topic in medicinal chemistry circles.
In summary, CAS 2248187-06-4 exemplifies the intersection of structural innovation and practical application in modern chemistry. Its relevance to high-value therapeutics and material science ensures sustained interest, while advancements in synthetic methodologies continue to unlock new possibilities. For researchers, staying updated on its patent landscape and derivative applications is essential to leverage its full potential.
2248187-06-4 ((2R)-4,4-Difluoro-2,3,3-trimethylbutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)